Cas no 6328-94-5 (2-(Butyrylamino)benzoic Acid)

• Product Name: 2-(Butyrylamino)benzoic Acid
• CAS No: 6328-94-5
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1076875
• PubChem ID: 239184
• Update Time: 2025-05-26

2-(Butyrylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Butyramidobenzoic acid
• 2-(butanoylamino)benzoic acid
• 2-(Butyrylamino)benzoic acid
• 2-butanamidobenzoic acid
• Anthranilic acid,N-butyryl
• N-butyryl anthranilic acid
• N-Butyryl-anthranilsaeure
• AKOS000155260
• Anthranilic acid, N-butyryl-
• SR-01000259645
• STK096402
• CHEMBL5006028
• SB77906
• 6328-94-5
• Cambridge id 7356177
• DTXSID80286168
• 2-Butyramidobenzoicacid
• SR-01000259645-1
• BS-38232
• CS-0326771
• Benzoic acid, 2-[(1-oxobutyl)amino]-
• NSC 44021
• MFCD00448228
• CHEMBRDG-BB 7356177
• SCHEMBL2968441
• NSC44021
• ALBB-012012
• NSC-44021
• 2-(Butyrylamino)benzoic Acid

• MDL： MFCD00448228
• Inchi： 1S/C11H13NO3/c1-2-5-10(13)12-9-7-4-3-6-8(9)11(14)15/h3-4,6-7H,2,5H2,1H3,(H,12,13)(H,14,15)
• InChI Key： DTHMYEZSBFMJEA-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.233
• Boiling Point: 430.2°C at 760 mmHg
• Flash Point: 214°C
• Refractive Index: 1.59
• PSA: 66.40000
• LogP: 2.19640

2-(Butyrylamino)benzoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-(Butyrylamino)benzoic Acid

2-(Butyrylamino)benzoic Acid (CAS No. 6328-94-5): A Comprehensive Overview

2-(Butyrylamino)benzoic acid, also known by its CAS registry number 6328-94-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with the molecular formula C11H15NO3, is characterized by its unique structure, which combines a benzoic acid moiety with a butyryl amino group. The integration of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a valuable subject for research and application.

The synthesis of 2-(Butyrylamino)benzoic acid involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the purity of the final product. Researchers have also explored the use of green chemistry principles to develop environmentally friendly synthesis pathways for this compound.

From a structural perspective, 2-(Butyrylamino)benzoic acid features a benzene ring substituted with a carboxylic acid group at position 2 and an amino group acylated with a butyroyl chain at position 1. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, contributing to its versatile reactivity. The benzoic acid group is known for its ability to form hydrogen bonds, while the butyryl amino group introduces lipophilicity, which is crucial for interactions with biological systems.

Recent studies have highlighted the potential of 2-(Butyrylamino)benzoic acid in drug discovery. Its ability to modulate enzyme activity and cellular signaling pathways has been extensively investigated. For instance, research published in 2023 demonstrated that this compound exhibits potent inhibitory effects on certain kinases involved in cancer progression. These findings suggest that 2-(Butyrylamino)benzoic acid could serve as a lead compound for developing novel anticancer therapies.

In addition to its pharmacological applications, 2-(Butyrylamino)benzoic acid has shown promise in the field of materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged to create advanced sensors and nanomaterials. A study conducted in 2023 revealed that SAMs composed of this compound exhibit excellent stability and sensitivity when used in biosensor applications, particularly for detecting trace amounts of heavy metal ions in aqueous solutions.

The physical and chemical properties of 2-(Butyrylamino)benzoic acid have also been thoroughly characterized. Its melting point, boiling point, and solubility in various solvents have been determined experimentally and corroborated through computational modeling techniques such as molecular dynamics simulations. These properties are critical for understanding its behavior under different conditions and optimizing its use in practical applications.

From an environmental standpoint, the biodegradability and toxicity of 2-(Butyrylamino)benzoic acid have been assessed to ensure its safe handling and disposal. Studies indicate that this compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. Furthermore, acute toxicity tests reveal that it poses minimal risk to aquatic organisms when used within recommended limits.

The versatility of 2-(Butyrylamino)benzoic acid extends to its role as an intermediate in the synthesis of more complex molecules. Its functional groups can be readily modified through various chemical transformations, enabling the creation of derivatives with tailored properties. For example, researchers have explored the preparation of esters, amides, and salts of this compound to expand its utility across diverse industries.

In conclusion, 2-(Butyrylamino)benzoic acid (CAS No. 6328-94-5) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for addressing contemporary scientific challenges. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.